Cas no 1862534-07-3 (3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one)

• Product Name: 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one
• CAS No: 1862534-07-3
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 5843502
• PubChem ID: 117411269
• Update Time: 2025-06-14

3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1896847
• 3-amino-1-(2-bromo-6-chlorophenyl)propan-1-one
• 1862534-07-3
• 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one

• Inchi： 1S/C9H9BrClNO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3H,4-5,12H2
• InChI Key： ZNJPZVOFNXROBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CCN)=O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one

Recent Advances in the Study of 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one (CAS: 1862534-07-3)

The compound 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one (CAS: 1862534-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo- and chloro-substituted phenyl ring, serves as a critical intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research highlighted its efficacy in improving the selectivity and potency of these inhibitors, which are pivotal in treating B-cell malignancies. The study employed a combination of molecular docking and in vitro assays to demonstrate the compound's binding affinity and inhibitory effects.

Another significant development was reported in *Bioorganic & Medicinal Chemistry Letters*, where researchers utilized 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one to develop a series of antimicrobial agents. The study revealed that derivatives of this compound exhibited broad-spectrum activity against resistant bacterial strains, including MRSA and ESBL-producing *E. coli*. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed through electron microscopy and proteomic analyses.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one. A 2024 paper in *Organic Process Research & Development* described a scalable, green chemistry approach that reduces the use of hazardous reagents and improves yield. This innovation is expected to facilitate large-scale manufacturing and further exploration of the compound's applications.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one derivatives. Ongoing research aims to address issues such as metabolic stability and bioavailability through structural modifications and formulation strategies. Collaborative efforts between academia and industry are crucial to translating these discoveries into clinically viable therapeutics.

In conclusion, 3-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one (CAS: 1862534-07-3) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition and antimicrobial therapy, coupled with advancements in synthetic chemistry, underscore its importance in contemporary pharmaceutical research. Future studies will likely focus on expanding its therapeutic repertoire and overcoming existing limitations.